IL-12
  • Deucravacitinib
    Deucravacitinib
    • Cat. No.:
    • B606291
    • CAS No.:
    • 1609392-27-9
    • Molecular Formula:
    • C20H22N8O3
    • Molecular Weight:
    • 425.5 g/mol
    Description
    Deucravacitinib is a novel oral selective tyrosine kinase 2 (TYK2) inhibitor. Unlike other Janus kinase 1/2/3 inhibitors that bind to the conserved active domain of these non-receptor tyrosine kinases, deucravac...
    - +
  • Apilimod
    Apilimod
    • Cat. No.:
    • B1663032
    • CAS No.:
    • 541550-19-0
    • Molecular Formula:
    • C23H26N6O2
    • Molecular Weight:
    • 418.5 g/mol
    Description
    Apilimod (STA 5326) is a potent IL-12/IL-23 inhibitor, and strongly inhibits IL-12 in IFNg/SAC-stimulated human PBMCs and SAC-treated monkey PBMCs. Apilimod is a potent and highly selective PIKfyve inhibitor.
    - +
  • Apilimod Mesylate
    Apilimod Mesylate
    • Cat. No.:
    • B1663033
    • CAS No.:
    • 870087-36-8
    • Molecular Formula:
    • C25H34N6O8S2
    • Molecular Weight:
    • 610.7 g/mol
    Description
    See also: Apilimod (has active moiety).
    - +
  • (+)-Medioresinol
    (+)-Medioresinol
    • Cat. No.:
    • B1676144
    • CAS No.:
    • 40957-99-1
    • Molecular Formula:
    • C21H24O7
    • Molecular Weight:
    • 388.4 g/mol
    Description
    (-)-medioresinol is a lignan that is tetrahydro-1H,3H-furo[3,4-c]furan substituted by a 4-hydroxy-3,5-dimethoxyphenyl group at position 1 and a 4-hydroxy-3-methoxyphenyl group at position 4. It has been isolated...
    - +
  • APY0201
    APY0201
    • Cat. No.:
    • B15604566
    • CAS No.:
    • Molecular Formula:
    • C23H23N7O
    • Molecular Weight:
    • 413.5 g/mol
    Description
    a small molecular IL-12/23 inhibitor with pyrazolo[1,5-a]pyrimidine core;  structure in first source
    - +
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